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Compound Focus: Decanoyl peroxide

Cat. No.: S525441

Physical Property Data

The table below summarizes the vapor pressure and density data found in the search results.

Property Value Conditions |/ Notes Source
Vapor Pressure 0.04 Pa At 20°C [1]

0.05 Pa At 25°C 2]
Density 0.936 g/cm3 Predicted [1] [2]

Experimental Handling & Safety Protocols

Didecanoyl peroxide is a heat- and contamination-sensitive organic peroxide that can decompose violently

[1] [3]. The following protocols are essential for safe handling in a laboratory setting.

e Storage: Must be stored in a cool, well-ventilated area, away from heat sources and open flames. It
should be kept in a tightly closed container to prevent exposure to air and moisture [1].

¢ Personal Protective Equipment (PPE): When handling, wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and protective clothing [1].
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¢ Handling & Contamination Control: Avoid contact with incompatible materials, including reducing
agents, strong acids, strong bases, flammable materials, and catalysts (e.g., cobalt, iron,
manganese). Even trace amounts of contaminants can cause rapid decomposition and a buildup of
heat [1] [3].

¢ Spill Response: For small spills, pick up material with inert, damp, non-combustible material using
clean, non-sparking tools and place into loosely covered plastic containers for later disposal. For
large spills, dike far ahead of the spill and prevent entry into waterways. Do not clean up except under
the supervision of a specialist [3].

¢ Emergency Procedures: In case of fire, use water spray or fog. Do not move cargo or vehicle if it
has been exposed to heat. Cool containers with flooding quantities of water until well after the fire is
out. Be aware of possible container explosion [3].

Experimental Workflow Visualization

The diagram below outlines the key decision points and steps for the safe handling of didecanoyl peroxide

in a lab environment, based on the safety protocols.
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Suggestions for Further Research

The data found is a good starting point, but for an in-depth technical guide, you may need to consult more

specialized sources:

¢ Consult Primary Literature: Search for scientific papers in chemistry databases that report
experimental measurements of these properties.

¢ Check Manufacturer Data Sheets: Suppliers like Nouryon (producer of Perkadox SE-10) may
provide detailed technical data sheets with more comprehensive information [2].

e Experimental Determination: If precise data is critical for your research, consider experimental
determination using established methods like an isoteniscope for vapor pressure or a digital density
meter.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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